Cas no 143728-99-8 (Cochinmicin I; 5''-Chloro)

• Product Name: Cochinmicin I; 5''-Chloro
• CAS No: 143728-99-8
• MF: C₄₆H₄₆ClN₇O₁₂
• MW: 924.350150585175
• CID: 221796
• Update Time: 2024-03-01

Cochinmicin I; 5''-Chloro Chemical and Physical Properties

Names and Identifiers

• Cochinmicin III (9CI)
• Cochinmicin III
• Glycine, N-(N-(N-(N-(N-(N-(5-chloro-2,3,4,5-tetradehydroprolyl)-L-phenylalanyl)-D-allothreonyl)-D-phenylalanyl)-D-alanyl)-D-2-(3,5-dihydroxyphenyl)glycyl)-D-2-(3,5-dihydroxyphenyl)-, xi-lactone
• CID 101638707
• Cochinmicin I; 5''-Chloro

• Inchi： 1S/C46H46ClN7O12/c1-23-40(59)53-38(27-17-29(55)21-30(56)18-27)45(64)54-39(28-19-31(57)22-32(58)20-28)46(65)66-24(2)37(44(63)51-34(42(61)48-23)15-25-9-5-3-6-10-25)52-43(62)35(16-26-11-7-4-8-12-26)50-41(60)33-13-14-36(47)49-33/h3-14,17-24,34-35,37-39,49,55-58H,15-16H2,1-2H3,(H,48,61)(H,50,60)(H,51,63)(H,52,62)(H,53,59)(H,54,64)/t23-,24-,34-,35+,37-,38-,39-/m1/s1
• InChI Key： SHHDTFPTYUGWHB-GKDMNRBESA-N
• SMILES： ClC1=CC=C(C(N[C@@H](CC2C=CC=CC=2)C(N[C@H]2C(N[C@@H](C(N[C@H](C)C(N[C@H](C3C=C(C=C(C=3)O)O)C(N[C@H](C3C=C(C=C(C=3)O)O)C(=O)O[C@@H]2C)=O)=O)=O)CC2C=CC=CC=2)=O)=O)=O)N1

Computed Properties

• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 66
• Rotatable Bond Count: 10
• Complexity: 1700
• Topological Polar Surface Area: 298

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides Cyclic depsipeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclic depsipeptides